Cas no 2172507-23-0 (3-(3-ethoxy-2-fluorophenyl)furan)

• Product Name: 3-(3-ethoxy-2-fluorophenyl)furan
• CAS No: 2172507-23-0
• MF: C₁₂H₁₁FO₂
• MW: 206.212947130203
• CID: 6060829
• PubChem ID: 165530789
• Update Time: 2025-07-23

3-(3-ethoxy-2-fluorophenyl)furan Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethoxy-2-fluorophenyl)furan
• 2172507-23-0
• EN300-1586175

• Inchi： 1S/C12H11FO2/c1-2-15-11-5-3-4-10(12(11)13)9-6-7-14-8-9/h3-8H,2H2,1H3
• InChI Key： BHVJKFFPYNYVCH-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=COC=C1)OCC

Computed Properties

• Exact Mass: 206.07430775g/mol
• Monoisotopic Mass: 206.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 22.4Ų

Additional information on 3-(3-ethoxy-2-fluorophenyl)furan

Introduction to 3-(3-ethoxy-2-fluorophenyl)furan (CAS No. 2172507-23-0)

3-(3-ethoxy-2-fluorophenyl)furan, identified by its Chemical Abstracts Service (CAS) number 2172507-23-0, is a fluorinated aromatic heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the furan family, characterized by a five-membered oxygen-containing ring, and incorporates both ethoxy and fluoro substituents, which contribute to its unique chemical properties and potential biological activities.

The structural features of 3-(3-ethoxy-2-fluorophenyl)furan make it a promising candidate for further exploration in drug discovery. The presence of the fluoro group, in particular, is well-documented for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of molecules. This has led to its incorporation in numerous research efforts aimed at developing novel therapeutic agents.

In recent years, there has been a surge in interest regarding the synthesis and applications of fluorinated furans due to their versatile reactivity and potential biological functions. 3-(3-ethoxy-2-fluorophenyl)furan exemplifies this trend, as it combines the advantageous properties of both furan and aromatic systems. The ethoxy substituent further enhances its synthetic utility, allowing for facile modifications that can be tailored to specific biological targets.

One of the most compelling aspects of 3-(3-ethoxy-2-fluorophenyl)furan is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory effects against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. The fluorine atom's electronic effects are particularly crucial in fine-tuning the interactions with biological targets, making this molecule a valuable scaffold for medicinal chemists.

The synthesis of 3-(3-ethoxy-2-fluorophenyl)furan involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps often include halogenation followed by cross-coupling reactions to introduce the desired substituents. Advances in catalytic systems have enabled more efficient and scalable production processes, which are essential for transitioning from laboratory-scale research to industrial applications.

Recent studies have also explored the derivatives of 3-(3-ethoxy-2-fluorophenyl)furan, demonstrating how structural modifications can enhance or alter its biological activity. For instance, variations in the substitution pattern or the introduction of additional functional groups have revealed novel pharmacological profiles. These findings underscore the importance of 3-(3-ethoxy-2-fluorophenyl)furan as a building block for drug development.

The pharmacokinetic properties of 3-(3-ethoxy-2-fluorophenyl)furan are another area of active investigation. The balance between lipophilicity and metabolic stability is critical for optimizing drug delivery systems. Preliminary data suggest that this compound exhibits favorable solubility parameters, which could facilitate its formulation into oral or injectable medications.

In conclusion, 3-(3-ethoxy-2-fluorophenyl)furan (CAS No. 2172507-23-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and promising biological activities position it as a key candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly vital role in addressing complex diseases and improving patient outcomes.